Cas no 1500279-83-3 (Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro-)

• Product Name: Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro-
• CAS No: 1500279-83-3
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5251298
• Update Time: 2025-07-01

Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro-

• Inchi： 1S/C12H15N/c1-2-9-3-4-11-10(7-9)12(5-6-12)8-13-11/h3-4,7,13H,2,5-6,8H2,1H3
• InChI Key： CJPOYHMXSPEVGN-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1)C=CC(CC)=C3)CC2

Additional information on Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro-

Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro-: A Comprehensive Overview

The compound Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro-, with the CAS number 1500279-83-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spiro structure, which combines a cyclopropane ring with an indole system, creating a molecule with intriguing properties and potential applications.

The spiro structure in this compound is a key feature that contributes to its stability and reactivity. The cyclopropane ring, known for its high strain energy, interacts with the indole system in ways that can lead to interesting chemical behaviors. Recent studies have explored the synthesis of this compound, focusing on methods that allow for precise control over the spiro junction and the substitution patterns of the ethyl group at position 5'.

One of the most promising areas of research involving Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro- is its potential as a building block in drug design. The indole moiety is well-known for its presence in numerous bioactive compounds, including serotonin receptor agonists and antagonists. The addition of the cyclopropane ring introduces new possibilities for molecular interactions, potentially enhancing the compound's pharmacokinetic properties.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of this compound more accurately. These studies have revealed that the spiro junction significantly influences the molecule's electronic distribution, which could be harnessed for designing novel materials or catalysts.

In terms of synthesis, researchers have developed innovative approaches to construct the spiro[cyclopropane-indole] system. For instance, a recent study published in Journal of Organic Chemistry demonstrated a metal-catalyzed cyclization method that efficiently forms the spiro structure while maintaining stereochemical integrity. This method represents a significant step forward in constructing complex spiro systems with high precision.

The physical properties of Spiro[cyclopropane-1,3'-[3H]indole], 5'-ethyl-1',2'-dihydro- are also of considerable interest. Its melting point and solubility characteristics make it suitable for various applications in organic synthesis and materials science. Additionally, spectroscopic studies have provided insights into its vibrational modes and electronic transitions, further enhancing our understanding of its behavior in different environments.

Looking ahead, the potential applications of this compound are vast. Its unique structure could be exploited in the development of new pharmaceutical agents or advanced materials with tailored properties. Ongoing research continues to uncover new aspects of this molecule's chemistry, ensuring that it remains a focal point in scientific exploration.